2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C25H27ClN4O3S/c1-2-30-11-9-25(10-12-30)28-23(17-3-5-18(26)6-4-17)24(29-25)34-16-22(31)27-19-7-8-20-21(15-19)33-14-13-32-20/h3-8,15H,2,9-14,16H2,1H3,(H,27,31)
• InChI Key: PTNYVYMCZFKIEO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC4=C(C=C3)OCCO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H27ClN4O3S
• Molecular Weight: 499.0 g/mol

Description

2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C25H27ClN4O3S and its molecular weight is 499.03. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antibacterial Activity

Compounds structurally related to 2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide have shown potential in antimicrobial and antibacterial applications. For instance, derivatives of N-(benzo[d] thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide exhibited notable in-vitro antibacterial activity against various Gram-positive and Gram-negative bacteria (Borad et al., 2015).

Lipase and α-Glucosidase Inhibition

Research has also focused on the synthesis of novel heterocyclic compounds derived from similar structures, investigating their inhibition of lipase and α-glucosidase, enzymes relevant in metabolic processes. These compounds, like the 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide derivatives, have demonstrated significant inhibition, highlighting their potential therapeutic applications (Bekircan et al., 2015).

Antitumor Activity

There is a growing interest in exploring the antitumor potential of compounds with similar structures. Studies have shown that certain N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives possess considerable anticancer activity against various cancer cell lines, suggesting a promising avenue for developing new anticancer agents (Yurttaş et al., 2015).

Spirocyclic Thiazolidin-4-ones in Cancer Treatment

Research into spirocyclic thiazolidin-4-ones, a class of compounds related to the query molecule, has shown promise in the treatment of breast cancer and as epidermal growth factor receptor inhibitors. These compounds, like the triazaspiro[4.5]dec-8-ene benzylidine derivatives, have demonstrated potential in inhibiting the growth of cancer cells and could be key in developing new cancer therapies (Fleita et al., 2013).